Cas no 2411592-33-9 (ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate)

• Product Name: ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate
• CAS No: 2411592-33-9
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 5290054
• Update Time: 2025-06-25

ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-8-carboxylic acid, 4-amino-5-fluoro-3,4-dihydro-, ethyl ester, (4S)-
• ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate

• Inchi： 1S/C12H14FNO3/c1-2-16-12(15)7-3-4-8(13)10-9(14)5-6-17-11(7)10/h3-4,9H,2,5-6,14H2,1H3/t9-/m0/s1
• InChI Key： OEIUXQUSTACXFB-VIFPVBQESA-N
• SMILES： C1OC2=C(C(OCC)=O)C=CC(F)=C2[C@@H](N)C1

Additional information on ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate

Ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate: A Comprehensive Overview

Ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate, with the CAS number 2411592-33-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the chromane family, which is a bicyclic structure consisting of a benzene ring fused to a tetrahydrofuran ring. The presence of an amino group at the 4S position and a fluoro substituent at the 5 position introduces unique electronic and steric properties, making it a valuable molecule for further exploration in drug discovery and chemical synthesis.

The chromane skeleton has been extensively studied due to its potential as a scaffold for bioactive molecules. Recent studies have highlighted the importance of chromane derivatives in modulating various biological targets, including enzymes, receptors, and ion channels. Ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate, in particular, has shown promise in preclinical models for its ability to influence cellular signaling pathways associated with inflammation and oxidative stress.

One of the key features of this compound is its stereochemistry at the 4S position. The amino group's configuration plays a critical role in determining the molecule's interactions with biological systems. Researchers have demonstrated that the (4S) configuration enhances the compound's bioavailability and selectivity when administered in vivo. This stereochemical specificity is crucial for optimizing therapeutic efficacy while minimizing off-target effects.

The carboxylate ester group at the 8 position further modulates the compound's physicochemical properties. Esterification not only improves solubility but also serves as a site for potential chemical modifications. Recent advancements in click chemistry have enabled researchers to attach various functional groups to this position, expanding the molecule's versatility in drug design.

Recent studies have also explored the synthesis of ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate using enantioselective methods. These methods leverage chiral catalysts to achieve high enantiomeric excess, ensuring consistent stereochemical purity. Such approaches are essential for maintaining reproducibility and scalability in pharmaceutical manufacturing.

In terms of applications, ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate has shown potential as a lead compound for developing treatments targeting neurodegenerative diseases. Its ability to inhibit key enzymes involved in amyloid-beta production has been validated in vitro and in animal models. Additionally, its anti-inflammatory properties make it a candidate for therapies addressing chronic inflammatory conditions such as arthritis and cardiovascular diseases.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the compound's binding modes with target proteins. These studies reveal that the fluoro substituent at the 5 position contributes significantly to binding affinity by creating favorable van der Waals interactions with hydrophobic pockets on protein surfaces.

Looking ahead, ongoing research aims to optimize ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate's pharmacokinetic profile through structural modifications. By fine-tuning its lipophilicity and metabolic stability, researchers hope to enhance its therapeutic index and reduce potential side effects.

In conclusion, ethyl (4S)-4-amino-5-fluoro-chromane-8-carboxylate represents a promising lead compound with diverse applications in drug discovery. Its unique structural features and stereochemical properties make it an attractive candidate for further investigation across multiple therapeutic areas.